Cas no 1261845-61-7 (2-Iodo-3-(difluoromethoxy)pyrazine)

• Product Name: 2-Iodo-3-(difluoromethoxy)pyrazine
• CAS No: 1261845-61-7
• MF: C₅H₃F₂IN₂O
• MW: 271.991400003433
• CID: 4823621
• Update Time: 2025-10-31

2-Iodo-3-(difluoromethoxy)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-(difluoromethoxy)pyrazine

• Inchi： 1S/C5H3F2IN2O/c6-5(7)11-4-3(8)9-1-2-10-4/h1-2,5H
• InChI Key： VWCFJECSIJZCRP-UHFFFAOYSA-N
• SMILES： IC1C(=NC=CN=1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 127
• XLogP3: 2.7
• Topological Polar Surface Area: 35

Additional information on 2-Iodo-3-(difluoromethoxy)pyrazine

Introduction to 2-Iodo-3-(difluoromethoxy)pyrazine (CAS No. 1261845-61-7)

2-Iodo-3-(difluoromethoxy)pyrazine (CAS No. 1261845-61-7) is a versatile and highly functionalized pyrazine derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique combination of a pyrazine ring, an iodo substituent, and a difluoromethoxy group, which collectively confer it with a range of interesting chemical and biological properties.

The pyrazine ring is a well-known heterocyclic structure that is widely found in natural products and synthetic compounds. It is known for its aromaticity and the ability to form stable complexes with various metal ions, making it a valuable scaffold in the design of pharmaceuticals, agrochemicals, and materials science applications. The presence of the iodo substituent on the pyrazine ring adds further complexity to the molecule, as iodine is a versatile functional group that can participate in a variety of chemical reactions, including nucleophilic substitution, radical processes, and cross-coupling reactions.

The difluoromethoxy group (OCHF₂) is another key feature of this compound. Fluorinated compounds are of particular interest in medicinal chemistry due to their ability to modulate the physicochemical properties of molecules, such as lipophilicity, metabolic stability, and binding affinity to biological targets. The difluoromethoxy group specifically can enhance the lipophilicity of the molecule while maintaining or improving its solubility in biological media. This makes 2-Iodo-3-(difluoromethoxy)pyrazine an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of 2-Iodo-3-(difluoromethoxy)pyrazine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique combination of functional groups in 2-Iodo-3-(difluoromethoxy)pyrazine allows it to interact with viral proteins and disrupt their function, thereby inhibiting viral replication.

In addition to its antiviral properties, 2-Iodo-3-(difluoromethoxy)pyrazine has also been investigated for its anticancer potential. A study published in Cancer Research demonstrated that this compound can selectively target cancer cells by inducing apoptosis through the activation of specific signaling pathways. The ability to selectively target cancer cells while sparing normal cells is a highly desirable feature in anticancer drugs, and 2-Iodo-3-(difluoromethoxy)pyrazine shows promise in this regard.

The synthetic accessibility of 2-Iodo-3-(difluoromethoxy)pyrazine is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to prepare this compound efficiently and on a large scale. One common approach involves the iodination of a pre-functionalized pyrazine derivative followed by introduction of the difluoromethoxy group through nucleophilic substitution or other methods. These synthetic strategies provide researchers with the flexibility to modify the molecule further, enabling the exploration of structure-activity relationships (SAR) and optimization for specific therapeutic applications.

In conclusion, 2-Iodo-3-(difluoromethoxy)pyrazine (CAS No. 1261845-61-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups endows it with a range of interesting chemical and biological properties, making it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the field.